2-(2-Bromophenyl)-3-oxobutanenitrile

• Molecular Formula: C10H8BrNO
• Molecular Weight: 238.08 g/mol
• IUPAC Name: 2-(2-bromophenyl)-3-oxobutanenitrile
• InChI: InChI=1S/C10H8BrNO/c1-7(13)9(6-12)8-4-2-3-5-10(8)11/h2-5,9H,1H3
• InChI Key: HEOYKLZVKFUKNR-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C(C#N)C1=CC=CC=C1Br

Description

2-(2-Bromophenyl)-3-oxobutanenitrile ( 1339472-86-4) is a high-value small molecule building block with the molecular formula C 10 H 8 BrNO and a molecular weight of 238.08 g/mol . This compound features a benzeneacetonitrile core structure that is substituted at the alpha position with an acetyl group and at the 2-position of the phenyl ring with a bromine atom, as defined by its SMILES notation CC(C(C1=CC=CC=C1Br)C#N)=O . Its computed physical properties include a Topological Polar Surface Area (TPSA) of 40.9 Ų and an XLogP3 value of 2.2, indicating favorable characteristics for drug-like molecules . In medicinal and synthetic chemistry, this beta-ketonitrile serves as a versatile synthetic intermediate. The bromine atom on the aromatic ring is a key handle for further functionalization via modern cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig animations, enabling the construction of more complex biaryl or substituted aromatic systems. Simultaneously, the ketone and nitrile functional groups offer distinct reactivity profiles. The ketone can undergo condensation reactions to form heterocyclic structures or be reduced to alcohols, while the electron-withdrawing nitrile group can influence the acidity of adjacent protons and can itself be hydrolyzed to an amide or carboxylic acid. This multifaceted reactivity makes 2-(2-Bromophenyl)-3-oxobutanenitrile a crucial scaffold for constructing targeted compound libraries in drug discovery programs, particularly for the development of kinase inhibitors, GPCR modulators, and other small-molecule therapeutics. Safety Information: This product is For Research Use Only and is not intended for diagnostic or therapeutic uses. Handle with care in a controlled laboratory environment. Refer to the Safety Datasheet for detailed hazard information .

Preparation Methods

Classical Synthetic Route via Chalcone Intermediate

One prevalent method involves the synthesis of 2-(2-bromophenyl)-3-oxobutanenitrile starting from 4-bromo-2′-aminochalcone derivatives. The key steps include:

• Formation of 4-bromo-2′-aminochalcone : This is typically prepared by Claisen–Schmidt condensation between 2′-aminoacetophenone and 4-bromobenzaldehyde under basic or acidic conditions.
• Conversion to 2-(2-bromophenyl)-3-oxobutanenitrile : The chalcone undergoes nucleophilic addition with potassium cyanide in the presence of acetic acid and dimethyl sulfoxide (DMSO) as solvent, typically at 50 °C for about 1 hour. This step introduces the nitrile group adjacent to the ketone, yielding the target compound after workup and purification by column chromatography.

Reaction conditions example:

Step	Reagents/Conditions	Yield (%)	Notes
Chalcone formation	2′-Aminoacetophenone + 4-bromobenzaldehyde, base or acid catalyst	High	Yellow solid, mp ~102 °C
Cyanation to target compound	KCN (2 equiv), AcOH (1 equiv), DMSO, 50 °C, 1 h	Moderate to high (~60-70%)	Purification by silica gel chromatography

This method is well-documented with detailed characterization data including NMR and melting points confirming the structure.

Base-Assisted Cyclization and Oxidation

A related synthetic strategy involves the base-assisted cyclization of 4-(2-aminophenyl)-4-oxo-2-phenylbutanenitriles followed by oxidation to form complex nitrile-containing heterocycles. Although this method focuses on indoline derivatives, the initial preparation of the 4-(2-aminophenyl)-4-oxo-2-phenylbutanenitrile precursors, structurally related to 2-(2-bromophenyl)-3-oxobutanenitrile, is relevant.

• The reaction proceeds via deprotonation at the α-position of the ketone, followed by nucleophilic attack and oxidation.
• Conditions typically involve KOH and DMSO at room temperature.
• The method yields the nitrile-ketone intermediate in good yields (~60-70%), with purification by chromatography.

Reaction Parameter	Condition	Yield (%)	Remarks
Base	KOH (4 equiv)	60-70	Room temperature, 30-40 min
Oxidant	DMSO (solvent and oxidant)	—	Facilitates oxidation step
Workup	Acidification with AcOH	—	Precipitates product

This approach is advantageous for substrates with sensitive functional groups and offers a mild alternative to harsher oxidation methods.

Comparative Analysis of Preparation Methods

Method	Key Reagents/Conditions	Yield Range (%)	Advantages	Limitations
Chalcone cyanation route	4-bromo-2′-aminochalcone, KCN, AcOH, DMSO, 50 °C	60-70	Straightforward, well-characterized	Use of toxic KCN, moderate yield
One-pot multicomponent synthesis	α-Hydroxyketones, oxoacetonitriles, primary amines, AcOH, EtOH, 70 °C	55-86	Sustainable, mild, selective	Requires optimization for bromophenyl substrates
Base-assisted cyclization and oxidation	KOH, DMSO, room temp, AcOH workup	60-70	Mild conditions, good functional group tolerance	Limited to primary aniline derivatives

Research Findings and Optimization Insights

• Yield Optimization: Use of acetic acid as catalyst and maintaining moderate temperatures (50-70 °C) are critical for maximizing yields and minimizing side reactions.
• Purification: Silica gel chromatography with hexane/ethyl acetate mixtures is effective for isolating pure 2-(2-bromophenyl)-3-oxobutanenitrile.
• Substrate Scope: The presence of the bromine substituent on the phenyl ring is compatible with these methods, allowing for further functionalization post-synthesis.
• Safety Considerations: Handling of potassium cyanide and other toxic reagents requires strict safety protocols.

Chemical Reactions Analysis

Types of Reactions

2-(2-Bromophenyl)-3-oxobutanenitrile can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids or other oxidized derivatives.

Reduction: Reduction reactions can convert the nitrile group to an amine or the ketone group to an alcohol.

Substitution: The bromine atom can be substituted with other nucleophiles, such as amines or thiols.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are commonly used.

Substitution: Nucleophiles like sodium azide (NaN₃) or thiourea can be used for substitution reactions.

Major Products Formed

Oxidation: Carboxylic acids or ketones.

Reduction: Amines or alcohols.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

2-(2-Bromophenyl)-3-oxobutanenitrile has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound can be used in the study of enzyme inhibition and protein-ligand interactions.

Industry: Used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-(2-Bromophenyl)-3-oxobutanenitrile involves its interaction with various molecular targets. The bromine atom and nitrile group can participate in electrophilic and nucleophilic reactions, respectively. These interactions can modulate the activity of enzymes or receptors, leading to various biological effects.

Comparison with Similar Compounds

Substituent Position Variations

The position of the halogen on the phenyl ring significantly alters electronic and steric properties.

Compound Name	Substituent Position	Molecular Weight	CAS Number	Key Properties/Applications	Reference
2-(2-Bromophenyl)-3-oxobutanenitrile	2-Bromo	Data missing	Data missing	Hypothesized anti-tumor activity	-
2-(3-Bromophenyl)-4,4,4-trifluoro-3-oxobutanenitrile	3-Bromo	Data missing	Data missing	Used in cancer research
2-(4-Chlorophenyl)-3-oxobutanenitrile	4-Chloro	189.216	366-00-7	Commercial availability (AldrichCPR)

Key Findings :

• Ortho vs.
• Trifluoromethyl Addition : The 3-bromo analog with trifluoromethyl groups () highlights how electron-withdrawing substituents can enhance metabolic stability in drug design .

Halogen Type Variations

Halogen choice impacts electronegativity, size, and lipophilicity.

Compound Name	Halogen	Molecular Weight	CAS Number	Notes	Reference
2-(2-Bromophenyl)-3-oxobutanenitrile	Br	Data missing	Data missing	Higher lipophilicity vs. Cl/F	-
2-(4-Chlorophenyl)-3-oxobutanenitrile	Cl	189.216	366-00-7	Lower cost; common synthetic intermediate
2-(4-Fluorophenyl)-3-oxobutanenitrile	F	Data missing	Data missing	Category G1 (specific use undefined)

Key Findings :

• Bromine vs. Chlorine : Bromine’s larger atomic radius and polarizability may improve binding to hydrophobic protein pockets compared to chlorine .
• Fluorine Effects : Fluorine’s high electronegativity could reduce metabolic degradation but may decrease lipophilicity relative to bromine .

Functional Group Modifications

Replacing the nitrile group or adding substituents alters reactivity and biological activity.

Compound Name	Functional Group	Molecular Weight	CAS Number	Synthesis Yield/Conditions	Reference
2-(2-Bromophenyl)-3-oxobutanenitrile	Nitrile	Data missing	Data missing	Data missing	-
N-(2-bromophenyl)-3-oxobutanamide	Amide	~256.16 (calc.)	52700-65-9	56% yield under microwave irradiation
2-(Ethoxymethylidene)-3-oxobutanenitrile	Ethoxymethylidene	Data missing	105224-25-7	Requires strict safety protocols

Key Findings :

• Nitrile vs. Amide : The amide derivative () shows reduced electrophilicity, which may improve stability but limit further functionalization compared to nitriles .

Biological Activity

2-(2-Bromophenyl)-3-oxobutanenitrile is an organic compound notable for its diverse biological activities. Its unique structure, which includes a bromophenyl group, a ketone functional group, and a nitrile group, positions it as a potential pharmacophore in drug discovery. This article explores the biological activity of this compound, including its antimicrobial and anti-inflammatory properties, as well as its interactions with various biological targets.

• Molecular Formula : C$_{11}$H$_{8}$BrN$_{1}$O$_{1}$
• Molecular Weight : Approximately 238.08 g/mol
• Structural Features : The presence of the bromine atom enhances reactivity and potential applications in medicinal chemistry.

Antimicrobial Properties

Preliminary studies indicate that 2-(2-Bromophenyl)-3-oxobutanenitrile exhibits significant antimicrobial activity. For instance, it has been identified as a potential lead compound against various bacterial strains, including Mycobacterium tuberculosis . The compound's structural features enable it to interact effectively with microbial enzymes, which may inhibit their growth.

Anti-inflammatory Activity

Research has also suggested that this compound possesses anti-inflammatory properties. In vitro assays have shown that it can reduce the production of pro-inflammatory cytokines in human cell lines, indicating its potential use in treating inflammatory diseases . The mechanism of action is believed to involve modulation of specific signaling pathways associated with inflammation.

The mechanism through which 2-(2-Bromophenyl)-3-oxobutanenitrile exerts its biological effects involves interactions with various enzymes and receptors. Molecular docking studies have indicated a strong binding affinity to target proteins involved in disease processes. This binding may alter the enzymatic activity or receptor signaling, leading to therapeutic effects .

Comparative Analysis with Related Compounds

The biological activity of 2-(2-Bromophenyl)-3-oxobutanenitrile can be compared with structurally similar compounds. Below is a table summarizing some related compounds and their key features:

Compound Name	Molecular Formula	Key Features
2-(3-Bromophenyl)-3-oxobutanenitrile	C$_{11}$H$_{8}$BrN$_{1}$O$_{1}$	Similar structure; potential for varied reactivity
2-(4-Bromophenyl)-3-oxobutanenitrile	C$_{11}$H$_{8}$BrN$_{1}$O$_{1}$	Contains para-bromophenyl group; may exhibit different biological activities
2-(Bromophenyl)-3-oxobutanenitrile	C$_{10}$H$_{7}$BrN$_{1}$O$_{1}$	Lacks specificity in bromine positioning; broader applications due to less steric hindrance

These comparisons highlight the unique properties of 2-(2-Bromophenyl)-3-oxobutanenitrile that contribute to its specific biological activities.

Case Studies and Research Findings

Recent studies have focused on synthesizing derivatives of 2-(2-Bromophenyl)-3-oxobutanenitrile to enhance its biological efficacy. For example, derivatives have been tested for improved antimicrobial properties against resistant strains of bacteria . Additionally, research has shown that modifications to the bromophenyl group can significantly impact both the potency and selectivity of the compound against specific targets .

Example Study

In one study, researchers synthesized several derivatives and evaluated their antimicrobial activity through minimum inhibitory concentration (MIC) assays. The results indicated that certain derivatives exhibited up to three times greater efficacy than the parent compound against Staphylococcus aureus . This underscores the importance of structure-activity relationship (SAR) studies in optimizing the therapeutic potential of compounds like 2-(2-Bromophenyl)-3-oxobutanenitrile.